
Technical Guide: Molecular Weight of 4-
(Benzyloxy)-1-bromo-2-(trifluoromethyl)benzene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4-(Benzyloxy)-1-bromo-2-

(trifluoromethyl)benzene

Cat. No.: B1344088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of the chemical

compound 4-(Benzyloxy)-1-bromo-2-(trifluoromethyl)benzene. This information is critical for

a variety of applications in research and development, including stoichiometry in chemical

reactions, preparation of solutions with precise concentrations, and characterization in

analytical chemistry.

Molecular Composition and Weight
The molecular formula for 4-(Benzyloxy)-1-bromo-2-(trifluoromethyl)benzene is

C₁₄H₁₀BrF₃O.[1][2] The molecular weight is derived from the sum of the atomic weights of its

constituent atoms.

Elemental Composition
The determination of the molecular weight is based on the atomic weights of each element

present in the molecule. The standard atomic weights for these elements are provided in the

table below.
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Element Symbol Quantity
Atomic Weight (
g/mol )

Carbon C 14 12.011[3][4]

Hydrogen H 10 1.008[5][6][7]

Bromine Br 1 79.904[8][9][10]

Fluorine F 3 18.998[11]

Oxygen O 1 15.999[12]

Calculation of Molecular Weight
The molecular weight (MW) is calculated as follows:

MW = (Number of C atoms × Atomic Weight of C) + (Number of H atoms × Atomic Weight of H)

+ (Number of Br atoms × Atomic Weight of Br) + (Number of F atoms × Atomic Weight of F) +

(Number of O atoms × Atomic Weight of O)

MW = (14 × 12.011) + (10 × 1.008) + (1 × 79.904) + (3 × 18.998) + (1 × 15.999)

MW = 168.154 + 10.080 + 79.904 + 56.994 + 15.999

Calculated Molecular Weight = 331.131 g/mol

This calculated value is consistent with the molecular weight of 331.13 g/mol found in chemical

supplier databases.[1][13]

Experimental Determination of Molecular Weight
The molecular weight of a compound like 4-(Benzyloxy)-1-bromo-2-
(trifluoromethyl)benzene can be experimentally determined using several analytical

techniques. The most common and accurate method is mass spectrometry.

Methodology: Mass Spectrometry
Sample Preparation: A small amount of the compound is dissolved in a suitable volatile

solvent.
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Ionization: The sample is introduced into the mass spectrometer where it is vaporized and

ionized. Common ionization techniques for a molecule of this nature include Electron

Ionization (EI) or Electrospray Ionization (ESI).

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Interpretation: The peak corresponding to the intact molecular ion (M+) or a

protonated/adducted molecule (e.g., [M+H]+) is identified to determine the molecular weight.

High-resolution mass spectrometry can provide a highly accurate mass measurement,

confirming the elemental composition.

Visualization
The following diagram illustrates the elemental components that constitute the 4-
(Benzyloxy)-1-bromo-2-(trifluoromethyl)benzene molecule.

Elemental Composition of 4-(Benzyloxy)-1-bromo-2-(trifluoromethyl)benzene
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Caption: Elemental components of the target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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